Cas no 5471-86-3 ( )

  structure
  structure
Product Name: 
CAS No:5471-86-3
MF:C11H14O
MW:162.228263378143
CID:942687
PubChem ID:231761
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(2-methylprop-2-enoxy)benzene
    • (2'-methylallyl)(4-methyl-phenyl)aether
    • 1-methyl-4-(2-methylallyloxy)benzene
    • 1-methyl-4-[(2-methylprop-2-en-1-yl)oxy]benzene
    • 3-p-Tolyloxy-2-methyl-propen-(1)
    • 4-Methallyloxy-toluol
    • AC1L5MDW
    • AC1Q56UY
    • AR-1C4582
    • CTK5A2415
    • methallyl 4-methylphenyl ether
    • methallyl-p-tolyl ether
    • Methallyl-p-tolyl-aether
    • NSC28468
    • SureCN8161826
    • 5471-86-3
    • SCHEMBL8161826
    • DTXSID90282853
    • AKOS008948968
    • NSC-28468
    •  
    • Inchi: 1S/C11H14O/c1-9(2)8-12-11-6-4-10(3)5-7-11/h4-7H,1,8H2,2-3H3
    • InChI Key: DASHSMQYVMTAHW-UHFFFAOYSA-N
    • SMILES: O(CC(=C)C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
  • LogP: 2.94990
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